Cas no 850567-31-6 (3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid)

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid is a boronic acid derivative featuring a dimethylaminoethylcarbamoyl functional group, which enhances its utility in organic synthesis and medicinal chemistry. The boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds in complex molecule construction. The dimethylaminoethyl substituent improves solubility in polar solvents and may influence binding affinity in biochemical applications. This compound is particularly valuable in the development of pharmaceuticals and materials science due to its stability and reactivity under mild conditions. Its structural features make it a versatile intermediate for designing targeted molecules with potential applications in catalysis and drug discovery.
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid structure
850567-31-6 structure
Product Name:3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid
CAS No:850567-31-6
MF:C11H17BN2O3
MW:236.075282812119
MDL:MFCD04115706
CID:720695
PubChem ID:44119531
Update Time:2025-06-08

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-((2-(Dimethylamino)ethyl)carbamoyl)phenyl)boronic acid
    • 3-(2-N,N-Dimethylaminoethylaminocarbonyl)Benzene Boronic Acid
    • 3-[2-(Dimethylamino)ethylcarbamoyl]benzeneboronic acid
    • (3-((2-(Dimethylamino)ethyl)carbamoyl)-phenyl)boronic acid
    • [3-[2-(dimethylamino)ethylcarbamoyl]phenyl]boronic acid
    • 3-(2-(DIMETHYLAMINO)ETHYLCARBAMOYL)PHENYLBORONIC ACID
    • Boronic acid,B-[3-[[[2-(dimethylamino)ethyl]amino]carbonyl]phenyl]-
    • 3-(2-Dimethylaminoethyl)carbamoylphenylboronic acid
    • WGZQGJKHTBTXLD-UHFFFAOYSA-N
    • 3-(2-Dimethylaminoethylaminocarbonyl)benzeneboronic acid
    • BS-24302
    • AKOS015850803
    • F73362
    • 850567-31-6
    • CS-0176073
    • AB20441
    • (3-{[2-(dimethylamino)ethyl]carbamoyl}phenyl)boronic acid
    • 3-[2-(DIMETHYLAMINOETHYL)AMINOCARBONYL]PHENYLBORONIC ACID
    • MFCD04115706
    • (3-((2-(Dimethylamino)ethyl)carbamoyl)phenyl)boronicacid
    • SCHEMBL875451
    • DTXSID30657268
    • 3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid
    • MDL： MFCD04115706
    • Inchi： 1S/C11H17BN2O3/c1-14(2)7-6-13-11(15)9-4-3-5-10(8-9)12(16)17/h3-5,8,16-17H,6-7H2,1-2H3,(H,13,15)
    • InChI Key： WGZQGJKHTBTXLD-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(B(O)O)C=1)NCCN(C)C

Computed Properties

  • Exact Mass: 236.13300
  • Monoisotopic Mass: 236.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8A^2

Experimental Properties

  • Density: 1.17
  • Melting Point: 42-45
  • Refractive Index: 1.553
  • PSA: 72.80000
  • LogP: -0.95130

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019114950-5g
(3-((2-(Dimethylamino)ethyl)carbamoyl)phenyl)boronic acid
 850567-31-6 96%
5g
 $579.00 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
096711-250mg
3-[2-(Dimethylamino)ethylcarbamoyl]benzeneboronic acid
 850567-31-6 96%
250mg
 4307.0CNY 2021-07-07
Apollo Scientific
OR4014-1g
3-{[2-(Dimethylamino)ethyl]carbamoyl}benzeneboronic acid
 850567-31-6 96%
1g
 £187.00 2023-09-02
Apollo Scientific
OR4014-5g
3-{[2-(Dimethylamino)ethyl]carbamoyl}benzeneboronic acid
 850567-31-6 96%
5g
 £750.00 2023-09-02
TRC
D479068-0.5g
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid
 850567-31-6
0.5g
 $ 165.00 2022-06-05
TRC
D479068-2.5g
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid
 850567-31-6
2.5g
 $ 670.00 2022-06-05
TRC
D479068-5g
3-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid
 850567-31-6
5g
 $ 1200.00 2023-09-07
Matrix Scientific
096711-500mg
(3-((2-(Dimethylamino)ethyl)carbamoyl)-phenyl)boronic acid, 96%
 850567-31-6 96%
500mg
 $193.00 2023-09-10
Matrix Scientific
096711-250mg
(3-((2-(Dimethylamino)ethyl)carbamoyl)-phenyl)boronic acid, 96%
 850567-31-6 96%
250mg
 $125.00 2023-09-10
Ambeed
A111250-100mg
(3-((2-(Dimethylamino)ethyl)carbamoyl)phenyl)boronic acid
 850567-31-6 98%
100mg
 $66.0 2025-04-16

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